Cas no 1857873-39-2 (2-{[5-(Trifluoromethyl)thiophen-2-yl]methyl}oxirane)

• Product Name: 2-{[5-(Trifluoromethyl)thiophen-2-yl]methyl}oxirane
• CAS No: 1857873-39-2
• MF: C₈H₇F₃OS
• MW: 208.200791597366
• CID: 5772063
• PubChem ID: 127013651
• Update Time: 2025-06-14

2-{[5-(Trifluoromethyl)thiophen-2-yl]methyl}oxirane Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(trifluoromethyl)thiophen-2-yl]methyl}oxirane
• EN300-1930033
• 1857873-39-2
• 2-{[5-(Trifluoromethyl)thiophen-2-yl]methyl}oxirane

• Inchi： 1S/C8H7F3OS/c9-8(10,11)7-2-1-6(13-7)3-5-4-12-5/h1-2,5H,3-4H2
• InChI Key： GHGQWUDDFUBIPD-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1CC1CO1

Computed Properties

• Exact Mass: 208.01697050g/mol
• Monoisotopic Mass: 208.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.8Ų

Additional information on 2-{[5-(Trifluoromethyl)thiophen-2-yl]methyl}oxirane

Comprehensive Analysis of 2-{[5-(Trifluoromethyl)thiophen-2-yl]methyl}oxirane (CAS No. 1857873-39-2): Properties, Applications, and Industry Trends

In the rapidly evolving field of specialty chemicals, 2-{[5-(Trifluoromethyl)thiophen-2-yl]methyl}oxirane (CAS No. 1857873-39-2) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its trifluoromethyl-thiophene backbone and oxirane functional group, is increasingly being explored in pharmaceuticals, agrochemicals, and advanced material science. Researchers and industry professionals are actively investigating its potential, driven by the growing demand for high-performance intermediates and fluorinated compounds.

The molecular structure of 2-{[5-(Trifluoromethyl)thiophen-2-yl]methyl}oxirane combines the electron-withdrawing properties of the trifluoromethyl group with the reactivity of the epoxide ring, making it a valuable building block for synthetic chemistry. Its CAS No. 1857873-39-2 serves as a critical identifier for regulatory and procurement purposes. Recent studies highlight its role in the development of bioactive molecules, particularly in the context of targeted drug delivery and sustainable agrochemical formulations.

One of the key trends driving interest in this compound is the shift toward green chemistry and environmentally friendly synthesis. The thiophene moiety, coupled with the oxirane functionality, offers opportunities for designing compounds with reduced ecological impact. Industry forums and academic publications frequently discuss its potential in catalysis and polymer modification, aligning with the global push for sustainable industrial processes.

From a commercial perspective, 2-{[5-(Trifluoromethyl)thiophen-2-yl]methyl}oxirane is gaining traction as a high-value intermediate in the fine chemicals market. Suppliers and manufacturers emphasize its purity and stability, catering to the stringent requirements of pharmaceutical R&D and material science applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure quality control, addressing the needs of quality-conscious buyers.

In conclusion, 2-{[5-(Trifluoromethyl)thiophen-2-yl]methyl}oxirane (CAS No. 1857873-39-2) represents a compelling case study in the intersection of structural innovation and industrial applicability. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing next-generation chemical solutions across multiple sectors.